Cas no 2171342-80-4 ((2S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2171342-80-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6023092
• PubChem ID: 165573948
• Update Time: 2025-05-20

(2S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• EN300-1578282
• (2S)-3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid
• 2171342-80-4

• Inchi： 1S/C25H28N2O6/c28-22(24(30)31)13-26-23(29)12-21(15-6-5-7-15)27-25(32)33-14-20-18-10-3-1-8-16(18)17-9-2-4-11-19(17)20/h1-4,8-11,15,20-22,28H,5-7,12-14H2,(H,26,29)(H,27,32)(H,30,31)/t21?,22-/m0/s1
• InChI Key： UKXSMBSYHJRQKK-KEKNWZKVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC[C@@H](C(=O)O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

Introduction to (2S)-3-cyclobutyl-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamido-2-hydroxypropanoic Acid (CAS No. 2171342-80-4)

The compound (2S)-3-cyclobutyl-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamido-2-hydroxypropanoic acid, with CAS number 2171342-80-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a hydroxypropanoic acid moiety. The stereochemistry at the second carbon atom, denoted by the (2S) configuration, plays a crucial role in determining its biological activity and chemical reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as stereoselective catalysis and convergent synthesis strategies. The integration of the Fmoc group, a well-known protecting group in peptide synthesis, highlights its potential applications in drug delivery systems and bioconjugation technologies. Moreover, the presence of the cyclobutane ring introduces unique mechanical properties to the molecule, making it an intriguing candidate for studying molecular mechanics and strain-induced reactivity.

From a biological standpoint, this compound has shown promising results in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The hydroxypropanoic acid moiety contributes to its ability to interact with cellular receptors involved in neurotransmitter regulation, while the Fmoc group enhances its stability and bioavailability. Recent research has also explored its potential as a precursor for developing novel antibiotics, given its ability to inhibit bacterial biofilm formation.

In terms of materials science, the compound's structural complexity makes it an ideal candidate for designing advanced polymers and self-healing materials. The cyclobutane ring's inherent strain energy can be harnessed to create materials with exceptional mechanical resilience. Furthermore, its chiral center provides opportunities for enantioselective catalysis in industrial processes, contributing to the development of sustainable chemical manufacturing practices.

Recent studies have also delved into the environmental impact of this compound, particularly its biodegradation pathways and ecological fate. Understanding these aspects is crucial for ensuring its safe application in pharmaceuticals and industrial products. Researchers have identified microbial degradation pathways that efficiently break down the compound into non-toxic byproducts, mitigating potential environmental risks.

Looking ahead, the versatility of (2S)-3-cyclobutyl-3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanamido-2-hydroxypropanoic acid presents numerous opportunities for innovation across multiple disciplines. Its unique combination of structural features positions it as a key molecule in advancing drug discovery, materials engineering, and green chemistry initiatives. Continued research into its properties will undoubtedly unlock new applications and contribute to solving some of the most pressing challenges in modern science.